Cas no 862273-27-6 (methyl (1R,2S)-1-amino-2-vinyl-cyclopropanecarboxylate;4-methylbenzenesulfonic acid)

• Product Name: methyl (1R,2S)-1-amino-2-vinyl-cyclopropanecarboxylate;4-methylbenzenesulfonic acid
• CAS No: 862273-27-6
• MF: C₁₄H₁₉NO₅S
• MW: 313.369363069534
• MDL: MFCD11616272
• CID: 69063
• PubChem ID: 11449813
• Update Time: 2024-10-26

methyl (1R,2S)-1-amino-2-vinyl-cyclopropanecarboxylate;4-methylbenzenesulfonic acid Chemical and Physical Properties

Names and Identifiers

• (1R,2S)-Methyl 1-amino-2-vinylcyclopropanecarboxylate 4-methylbenzenesulfonate
• 4-METHYLBENZENESULFONATE
• Cyclopropanecarboxylic acid, 1-amino-2-ethenyl -, methyl ester, (1R,2S)-, 4-methylbenzenesulfonate
• (1R,2S)-1-(Methoxycarbonyl)-2-vinylcyclopropanaMiniuM 4-Methylbenzenesulfonate
• methyl (1R,2S)-1-amino-2-vinylcyclopropanecarboxylate 4-methylbenzenesulfonate
• methyl (1R,2S)-1-amino-2-vinyl-cyclopropanecarboxylate;4-methylbenzenesulfonic acid
• Cyclopropanecarboxylic acid, 1-amino-2-ethenyl-, methyl ester, (1R,2S)-, 4-methylbenzenesulfonate (9CI)
• AS-37962
• MFCD11616272
• IUHJYIOSAPJUMG-HCSZTWNASA-N
• (1R,2S)-methyl 1-amino-2-vinylcyclopropanecarboxylate tosylate salt
• F0001-2151
• METHYL (1R,2S)-1-AMINO-2-ETHENYLCYCLOPROPANE-1-CARBOXYLATE; PARA-TOLUENE SULFONATE
• AC-27656
• 862273-27-6
• methyl (1R,2S)-1-amino-2-ethenylcyclopropane-1-carboxylate;4-methylbenzenesulfonic acid
• (1R,2S)-Methyl1-amino-2-vinylcyclopropanecarboxylate4-methylbenzenesulfonate
• 1R,2S-Methyl 1-amino-2-vinylcyclopropanecarboxylic acid methyl ester Tosylate salt
• (1R,2S)-methyl1-amino-2-vinylcyclopropanecarboxylate 4-methylbenzenesulfonate
• 4-Methylbenzene-1-sulfonic acid--methyl 1-amino-2-ethenylcyclopropane-1-carboxylate (1/1)
• AKOS015850950
• DTXSID901006652
• (1R,2S)-methyl 1-amino-2-vinylcyclopropanecarboxylate tosylate
• SCHEMBL610533
• DB-009091
• (1R,2S)-1-Amino-2-vinyl-cyclopropanecarboxylic acid methyl ester p-toluenesulfonate
• AKOS005145910

• MDL： MFCD11616272
• Inchi： 1S/C7H11NO2.C7H8O3S/c1-3-5-4-7(5,8)6(9)10-2;1-6-2-4-7(5-3-6)11(8,9)10/h3,5H,1,4,8H2,2H3;2-5H,1H3,(H,8,9,10)/t5-,7-;/m1./s1
• InChI Key： IUHJYIOSAPJUMG-HCSZTWNASA-N
• SMILES： S(C1C=CC(C)=CC=1)(O)(=O)=O.C([C@]1(C[C@H]1C=C)N)(=O)OC

Computed Properties

• Exact Mass: 171.01200
• Monoisotopic Mass: 313.09839388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 385
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• PSA: 65.58000
• LogP: 1.97990

methyl (1R,2S)-1-amino-2-vinyl-cyclopropanecarboxylate;4-methylbenzenesulfonic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives p-Methylbenzenesulfonates